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Compound of Interest

Compound Name: 5-Bromo-4,6-difluoropyrimidine

Cat. No.: B1370669 Get Quote

Introduction: A Versatile Scaffold in Modern
Chemistry
5-Bromo-4,6-difluoropyrimidine is a key building block in contemporary organic synthesis,

particularly within the realms of medicinal chemistry and materials science. Its unique electronic

and structural features, arising from the strategic placement of two fluorine atoms and a

bromine atom on the pyrimidine core, render it a highly versatile and reactive scaffold. The

electron-withdrawing nature of the pyrimidine ring, further enhanced by the inductive effects of

the fluorine substituents, activates the molecule for a range of transformations. This guide

provides an in-depth exploration of the chemical properties, reactivity, and synthetic utility of 5-
Bromo-4,6-difluoropyrimidine, offering valuable insights for researchers and professionals in

drug development and materials science.

Physicochemical Properties: A Data-Driven
Overview
The physical and chemical characteristics of 5-Bromo-4,6-difluoropyrimidine are

fundamental to its application in synthesis. A summary of its key properties is presented below.
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Property Value Source

CAS Number 946681-88-5 [1]

Molecular Formula C₄HBrF₂N₂

Molecular Weight 194.96 g/mol

Appearance White to off-white solid [1]

Melting Point 74-80 °C [1]

Boiling Point 191.6 ± 35.0 °C (Predicted) [1]

Density 1.940 ± 0.06 g/cm³ (Predicted) [1]

Storage
Under inert gas (nitrogen or

Argon) at 2-8°C
[1]

Synthesis Strategies
The synthesis of 5-Bromo-4,6-difluoropyrimidine typically involves the construction of the

pyrimidine ring followed by halogenation. While specific, detailed procedures for this exact

molecule are proprietary, analogous syntheses of similar compounds, such as 5-(4-

bromophenyl)-4,6-dichloropyrimidine, provide a likely synthetic pathway.[2][3] This common

approach involves the cyclization of a malonic acid derivative with a formamidine equivalent,

followed by a halogenation step to introduce the fluorine and bromine atoms.

Reactivity and Synthetic Applications: A Dichotomy
of Functionality
The synthetic utility of 5-Bromo-4,6-difluoropyrimidine stems from the distinct reactivity of its

halogen substituents. The bromine atom is an excellent handle for palladium-catalyzed cross-

coupling reactions, while the fluorine atoms are susceptible to nucleophilic aromatic

substitution (SNAr). This orthogonal reactivity allows for the stepwise and selective

functionalization of the pyrimidine core.
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Reactivity of 5-Bromo-4,6-difluoropyrimidine

Cross-Coupling Products SNAr Products

5-Bromo-4,6-difluoropyrimidine

Palladium-Catalyzed
Cross-Coupling

C5-Br bond

Nucleophilic Aromatic
Substitution (SNAr)

C4-F & C6-F bonds

Biaryls (Suzuki) Alkynylated Pyrimidines
(Sonogashira)

Aminated Pyrimidines
(Buchwald-Hartwig) Ethers (O-Nucleophiles) Amines (N-Nucleophiles) Thioethers (S-Nucleophiles)
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Start

Combine 5-Bromo-4,6-difluoropyrimidine,
boronic acid, base (e.g., K2CO3),

and solvent (e.g., DME/water)
in a reaction vessel.

Degas the mixture by bubbling
with an inert gas (N2 or Ar)

for 15-30 minutes.

Add Pd catalyst
(e.g., Pd(dppf)Cl2).

Heat the reaction mixture
(e.g., 80-100 °C) and monitor

by TLC or LC-MS.

Upon completion, cool to room
temperature and perform aqueous

workup (e.g., add water and
extract with an organic solvent).

Dry the organic layer, concentrate,
and purify by column chromatography.

Obtain purified product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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